Cas no 1161415-28-6 (NOTA-bis(t-Bu ester))
NOTA-bis(t-Bu ester) Chemical and Physical Properties
Names and Identifiers
-
- NOTA-bis(tBu)ester
- NOTA(tBu)2
- 2-[4,7-Bis[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]-1,4,7-triazonan-1-yl]acetic acid
- NOTA-bis(t-Bu ester)
- AT11733
- XH1579
- SCHEMBL10063507
- SY277263
- 2-(4,7-Bis(2-(tert-butoxy)-2-oxoethyl)-1,4,7-triazonan-1-yl)acetic acid
- 2-(4,7-bis(2-(t-butoxy)-2-oxoethyl)-1,4,7-triazonan-1-yl)acetic acid
- {4,7-bis[2-(tert-butoxy)-2-oxoethyl]-1,4,7-triazonan-1-yl}acetic acid
- Hexahydro-1H-1,4,7-Triazonine-1,4,7-triacetic Acid 4-bis(1,1-Dimethylethyl) Ester
- 1161415-28-6
- 2-[4,7-Bis[2-(tert-butoxy)-2-oxoethyl]-1,4,7-triazonan-1-yl]acetic Acid
- CS-0356595
- BP-27906
- BS-48461
- HY-W250574
- MFCD32706549
- 1H-1,4,7-Triazonine-1,4,7-triacetic acid, hexahydro-, 1,4-bis(1,1-dimethylethyl) ester
-
- MDL: MFCD32706549
- Inchi: 1S/C20H37N3O6/c1-19(2,3)28-17(26)14-22-9-7-21(13-16(24)25)8-10-23(12-11-22)15-18(27)29-20(4,5)6/h7-15H2,1-6H3,(H,24,25)
- InChI Key: UACSRZWSADEYPK-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(CN1CCN(CC(=O)O)CCN(CC(=O)OC(C)(C)C)CC1)=O
Computed Properties
- Exact Mass: 415.26823591g/mol
- Monoisotopic Mass: 415.26823591g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 29
- Rotatable Bond Count: 10
- Complexity: 526
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 99.6
- XLogP3: -0.8
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 519.9±50.0 °C at 760 mmHg
- Flash Point: 268.2±30.1 °C
- Vapor Pressure: 0.0±2.9 mmHg at 25°C
NOTA-bis(t-Bu ester) Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
NOTA-bis(t-Bu ester) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Macrocyclics | B-620-100 mg |
1,4,7-Triazacyclononane-1,4-bis-tert-butyl acetate-7-acetic acid |
1161415-28-6 | ≥ 95% | 100MG |
$217.00 | 2021-12-30 | |
| Macrocyclics | B-620-500 mg |
1,4,7-Triazacyclononane-1,4-bis-tert-butyl acetate-7-acetic acid |
1161415-28-6 | ≥ 95% | 500MG |
$893.00 | 2021-12-30 | |
| Macrocyclics | B-620-1 g |
1,4,7-Triazacyclononane-1,4-bis-tert-butyl acetate-7-acetic acid |
1161415-28-6 | ≥ 95% | 1g |
$1,241.00 | 2021-12-30 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BDN-4-500mg |
NOTA-(COOt-Bu)2 |
1161415-28-6 | >95.00% | 500mg |
¥2120.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BDN-4-1g |
NOTA-(COOt-Bu)2 |
1161415-28-6 | >95.00% | 1g |
¥3060.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BDN-4-250mg |
NOTA-(COOt-Bu)2 |
1161415-28-6 | >95.00% | 250mg |
¥1480.0 | 2023-09-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B931603-25mg |
2-(4,7-Bis(2-(tert-butoxy)-2-oxoethyl)-1,4,7-triazonan-1-yl)acetic acid |
1161415-28-6 | 97% | 25mg |
¥711.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B931603-50mg |
2-(4,7-Bis(2-(tert-butoxy)-2-oxoethyl)-1,4,7-triazonan-1-yl)acetic acid |
1161415-28-6 | 97% | 50mg |
¥1,067.40 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B931603-100mg |
2-(4,7-Bis(2-(tert-butoxy)-2-oxoethyl)-1,4,7-triazonan-1-yl)acetic acid |
1161415-28-6 | 97% | 100mg |
¥1,602.00 | 2022-09-02 | |
| abcr | AB532244-250 mg |
NOTA-bis(tBu)ester; . |
1161415-28-6 | 250MG |
€605.40 | 2022-07-29 |
NOTA-bis(t-Bu ester) Related Literature
-
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on NOTA-bis(t-Bu ester)
Comprehensive Guide to NOTA-bis(t-Bu ester) (CAS No. 1161415-28-6): Applications, Synthesis, and Research Trends
In the rapidly evolving field of chelate chemistry and radiopharmaceuticals, NOTA-bis(t-Bu ester) (CAS No. 1161415-28-6) has emerged as a critical bifunctional chelator for metal ion coordination. This compound, belonging to the NOTA derivatives family, is widely utilized in PET imaging probes, targeted drug delivery systems, and diagnostic agent development. Its unique tert-butyl ester protection enhances stability during peptide conjugation, making it indispensable in bioconjugation chemistry.
The growing demand for precision medicine and theranostic applications has propelled research into NOTA-based ligands. Scientists frequently search for "NOTA-bis(t-Bu ester) synthesis protocol" or "NOTA chelator vs. DOTA" – reflecting industry interest in optimizing radiometal labeling efficiency (e.g., with Ga-68, Cu-64). Recent studies highlight its superior kinetic inertness compared to linear chelators, particularly for alpha-emitting isotopes in cancer radiotherapy.
From a molecular structure perspective, NOTA-bis(t-Bu ester) features a 1,4,7-triazacyclononane core with two carboxylate t-Bu esters – a configuration that enables pH-controlled deprotection for selective biomolecule modification. This characteristic addresses the common researcher query: "How to remove t-Bu groups from NOTA derivatives?" The answer lies in controlled acidolysis conditions (typically TFA/DCM), which preserves the integrity of sensitive peptide substrates.
The compound's role in nanoparticle functionalization has gained traction, particularly for multimodal imaging agents combining MRI contrast and nuclear imaging. Publications on "NOTA-bis(t-Bu ester) click chemistry" demonstrate its compatibility with strain-promoted azide-alkyne cycloaddition (SPAAC), enabling bioorthogonal labeling of antibody-drug conjugates. This aligns with current trends toward modular radiopharmaceutical synthesis.
Quality control of CAS 1161415-28-6 requires rigorous HPLC purity analysis (typically >95%) and mass spectrometry verification. Storage recommendations (-20°C under argon) frequently appear in "NOTA ester stability" discussions, emphasizing the need to prevent ester hydrolysis during long-term storage. These protocols ensure optimal performance in clinical translation studies.
Emerging applications in immunoPET have spotlighted NOTA-bis(t-Bu ester)'s utility for immune checkpoint inhibitor tracking. The compound's low nonspecific binding makes it ideal for PD-L1 imaging agents – a hot topic in cancer immunotherapy research. Recent patents describe its incorporation into bispecific antibody constructs for tumor microenvironment targeting.
Environmental researchers are exploring NOTA derivatives for metal pollution remediation, leveraging their selective metal affinity. While 1161415-28-6 itself isn't used directly, its deprotected form shows promise for heavy metal sequestration – addressing searches like "NOTA for environmental chelation." This dual-use potential underscores the compound's versatility beyond biomedical applications.
The synthesis of NOTA-bis(t-Bu ester) typically involves cyclen intermediate alkylation followed by ester protection, with yield optimization being a frequent research focus. Advanced flow chemistry techniques have recently improved batch-to-batch consistency, particularly for GMP-grade production required in radiopharmaceutical manufacturing.
As the theranostics market expands (projected to reach $2.4B by 2027), NOTA-based bifunctional chelators like 1161415-28-6 will play increasingly vital roles. Their ability to bridge diagnostic imaging and therapeutic delivery positions them at the forefront of personalized oncology – answering the pressing medical need for "see and treat" cancer management strategies.
1161415-28-6 (NOTA-bis(t-Bu ester)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)